Cas no 99226-02-5 (trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid)

• Product Name: trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid
• CAS No: 99226-02-5
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• MDL: MFCD09749700
• CID: 2949498
• PubChem ID: 725397
• Update Time: 2025-07-19

trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid
• trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylicacid
• AKOS030524101
• BS-18025
• 99226-02-5
• SCHEMBL6890626
• MFCD09749700
• S12206
• (2S,3S)-2-(2-methoxyphenyl)-5-oxooxolane-3-carboxylic acid
• CS-0163140

• MDL： MFCD09749700
• Inchi： 1S/C12H12O5/c1-16-9-5-3-2-4-7(9)11-8(12(14)15)6-10(13)17-11/h2-5,8,11H,6H2,1H3,(H,14,15)/t8-,11+/m0/s1
• InChI Key： LMMNYYZCVYAOOF-GZMMTYOYSA-N
• SMILES： O1C(C[C@H](C(=O)O)[C@H]1C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 0.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 479.1±45.0°C at 760 mmHg
• Flash Point: 190.6±22.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid

Introduction to trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic Acid (CAS No. 99226-02-5)

trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid, identified by its CAS number 99226-02-5, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of tetrahydrofuran derivatives, which are widely recognized for their diverse biological activities and synthetic utility. The presence of a 2-methoxyphenyl group and a carbonyl functionality at the 5-position of the tetrahydrofuran ring contributes to its unique chemical properties and reactivity.

The structural features of trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The methoxy group on the phenyl ring enhances its solubility in polar solvents, while the oxo group at the 5-position introduces a site for further functionalization. These characteristics have led to its extensive use in medicinal chemistry research, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in tetrahydrofuran derivatives due to their potential applications in drug discovery. The compound’s ability to act as a building block for more complex structures has been leveraged in the synthesis of molecules targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them attractive candidates for further investigation.

The synthesis of trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups, expanding the compound’s utility in drug development.

Recent research has highlighted the role of this compound in the development of kinase inhibitors, which are crucial in treating cancers and other chronic diseases. The structural motif present in trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid mimics key binding pockets of target enzymes, enabling precise modulation of their activity. This has led to the discovery of several lead compounds that are being advanced into clinical trials.

The pharmacokinetic properties of trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid have also been extensively studied. Its metabolic stability and bioavailability make it an ideal candidate for oral administration. Preclinical studies have demonstrated that derivatives of this compound can be efficiently absorbed and distributed throughout the body, reaching target tissues at therapeutic levels.

In conclusion, trans-2-(2-Methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylic acid (CAS No. 99226-02-5) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features and biological activities make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its significance in drug development is likely to grow even further.